N,N'-diphenyl-1H-imidazole-4,5-dicarboxamide
Description
N,N’-diphenyl-1H-imidazole-4,5-dicarboxamide is a chemical compound with the molecular formula C₁₅H₁₂N₂ . It is also known by other names, including 4,5-Diphenylimidazole and 4,5-Diphenylglyoxaline . This heterocyclic compound features an imidazole ring substituted with phenyl groups at positions 4 and 5.
Molecular Structure Analysis
The molecular formula of N,N’-diphenyl-1H-imidazole-4,5-dicarboxamide is C₁₅H₁₂N₂ . Its structure consists of an imidazole core with two phenyl groups attached at positions 4 and 5. The 3D structure can be visualized using computational tools .
Chemical Reactions Analysis
While specific chemical reactions involving this compound may vary, it can participate in various transformations. For instance, it may undergo cyclization reactions to form disubstituted imidazoles . Further studies are needed to explore its reactivity in different contexts.
Scientific Research Applications
- Imidazole derivatives have demonstrated antibacterial and antimycobacterial properties. Researchers have synthesized compounds containing the 1,3-diazole ring (such as N4,N5-diphenyl-1H-imidazole-4,5-dicarboxamide) and evaluated their efficacy against bacterial strains like Staphylococcus aureus, Escherichia coli, and Bacillus subtilis .
- Some imidazole-based compounds exhibit anti-inflammatory activity. These molecules may modulate inflammatory pathways and hold promise for managing inflammatory conditions .
- Imidazole derivatives have been investigated for their antitumor effects. Researchers explore their ability to inhibit tumor growth, induce apoptosis, or interfere with cancer cell signaling pathways .
- Certain imidazole-containing compounds show potential as antidiabetic agents. They may influence glucose metabolism, insulin sensitivity, or pancreatic function .
- Imidazole derivatives can act as antioxidants, scavenging free radicals and protecting cells from oxidative stress. These properties are relevant in various disease contexts, including neurodegenerative disorders .
- Researchers have investigated imidazole-based compounds as potential antiviral agents. These molecules may interfere with viral replication, entry, or protein synthesis .
Antibacterial and Antimycobacterial Activity
Anti-Inflammatory Effects
Antitumor Potential
Antidiabetic Properties
Antioxidant Activity
Antiviral Effects
properties
IUPAC Name |
4-N,5-N-diphenyl-1H-imidazole-4,5-dicarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O2/c22-16(20-12-7-3-1-4-8-12)14-15(19-11-18-14)17(23)21-13-9-5-2-6-10-13/h1-11H,(H,18,19)(H,20,22)(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQBRBEISYWUGNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(N=CN2)C(=O)NC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-diphenyl-1H-imidazole-4,5-dicarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-aminoethyl)-5-(3-chlorobenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one](/img/structure/B2539381.png)
![N-[2-(4-fluorophenoxy)ethyl]-2-methyl-3-nitrobenzamide](/img/structure/B2539387.png)
![(S)-5-(tert-butoxycarbonyl)-1,2,5-triazaspiro[2.4]hept-1-ene-6-carboxylic acid](/img/structure/B2539390.png)
![N-(3-chloro-4-fluorophenyl)-2-{3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide](/img/structure/B2539394.png)
